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Compound of Interest

Compound Name: Biotin-PEG3-CH2COOH

Cat. No.: B3026930

For researchers, scientists, and professionals in drug development, precise molecular
identification is paramount. This guide provides a concise yet comprehensive overview of the
chemical nomenclature for Biotin-PEG3-acetic acid, a bifunctional linker commonly utilized in
bioconjugation, drug delivery, and diagnostic assay development.

Chemical Synonyms

The compound is known by several names in scientific literature and commercial catalogs. This
table summarizes the most frequently encountered synonyms, facilitating easier identification
across various platforms.

Synonym Source

This is one of the most common chemical
o ) ) ) ) names, clearly describing the biotin amide
11-(Biotinamido)-3,6,9-trioxaundecanoic Acid ] o
linked to an 11-carbon chain with three oxygen

atoms.

A widely used shorthand name where "PEG3"
Biotin-PEG3-acid indicates a polyethylene glycol linker with three

ethylene glycol units.

IUPAC Name

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b3026930?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The systematic name for Biotin-PEG3-acetic acid, following the guidelines of the International
Union of Pure and Applied Chemistry (IUPAC), is:

11-{[5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoyl]lamino}-3,6,9-
trioxaundecanoic acid

This formal name precisely describes the molecular structure, including the stereochemistry of
the biotin moiety.

Molecular Structure and Logical Relationship

The structure of Biotin-PEG3-acetic acid consists of three key components: the biotin vitamin, a
tri-ethylene glycol (PEG3) spacer, and a terminal carboxylic acid group. The logical relationship
between these components is illustrated in the diagram below.
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Figure 1: Diagram illustrating the components of Biotin-PEG3-acetic acid and their linkages.

This technical summary provides the essential nomenclature for the accurate identification and
documentation of Biotin-PEG3-acetic acid in a research and development setting. The provided
synonyms and the formal IUPAC name, alongside a clear structural breakdown, aim to support
clear communication and data integrity in scientific endeavors.
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 To cite this document: BenchChem. [Unraveling the Nomenclature of Biotin-PEG3-acetic
acid: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026930#biotin-peg3-acetic-acid-chemical-
synonyms-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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